1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C20H22FN3S/c1-12-8-13(2)10-16(9-12)24-20(25)22-7-6-17-14(3)23-19-5-4-15(21)11-18(17)19/h4-5,8-11,23H,6-7H2,1-3H3,(H2,22,24,25)
• InChI Key: UPINZKFEZVWFKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NCCC2=C(NC3=C2C=C(C=C3)F)C)C
• Molecular Formula: C20H22FN3S
• Molecular Weight: 355.5 g/mol
• CAS No.: 847388-95-8

Description

1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea is a useful research compound. Its molecular formula is C20H22FN3S and its molecular weight is 355.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities : Thiourea derivatives are synthesized through various chemical reactions and have shown a wide range of biological activities. For example, a study demonstrated the synthesis of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea and its herbicidal activities, indicating the compound's potential in agricultural applications (Liang Fu-b, 2014). This suggests that similar thiourea derivatives, including the compound , could also be synthesized and evaluated for herbicidal or other biological activities.

Enantioselective Catalysis : Thiourea derivatives have been used as catalysts in chemical reactions. A primary amine-thiourea derivative was found to be an active and highly enantioselective catalyst for the conjugate addition of ketones to nitroalkenes, showcasing the compound's role in promoting chemical transformations (Hongbing Huang & E. Jacobsen, 2006). This property might be relevant in the context of synthesizing enantiomerically pure compounds, indicating potential research applications for similar thiourea derivatives in synthetic organic chemistry.

Antiproliferative Activity : Research on novel thiophene and thienopyrimidine derivatives, including thiourea compounds, has demonstrated antiproliferative activity against cancer cell lines (M. Ghorab et al., 2013). This indicates the potential of thiourea derivatives in the development of new anticancer agents, suggesting a possible area of application for the compound .